Cas no 1052723-27-9 (tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate)
1052723-27-9 structure
Product Name:tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate
CAS No:1052723-27-9
MF:C14H16N2O4
MW:276.287843704224
MDL:MFCD20486440
CID:97872
PubChem ID:53432550
Update Time:2025-04-18
tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Quinazolineaceticacid, 1,4-dihydro-2,4-dioxo-, 1,1-dimethylethyl ester
- tert-butyl 2-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)acetate
- tert-butyl 2-(2,4-dioxo-1H-quinazolin-3-yl)acetate
- tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate
- (2,4-dioxo-1,4-dihydro-2H-quinazolin-3-yl)-acetic acid tert-butyl ester
- EN300-22915575
- FT-0748101
- SCHEMBL3311829
- QBHYFUOPAJPPMX-UHFFFAOYSA-N
- tert-Butyl (2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl)acetate
- (2,4-Dioxo-1,4-dihydro-2H-quinazolin-3-yl)-acetic acid tert butyl ester
- 1052723-27-9
- DTXSID30700566
- 3(2H)-Quinazolineacetic acid, 1,4-dihydro-2,4-dioxo-, 1,1-dimethylethyl ester
-
- MDL： MFCD20486440
- Inchi： 1S/C14H16N2O4/c1-14(2,3)20-11(17)8-16-12(18)9-6-4-5-7-10(9)15-13(16)19/h4-7H,8H2,1-3H3,(H,15,19)
- InChI Key： QBHYFUOPAJPPMX-UHFFFAOYSA-N
- SMILES： O(C(CN1C(NC2C=CC=CC=2C1=O)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 276.111
- Monoisotopic Mass: 276.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.7A^2
- XLogP3: 1.5
Experimental Properties
- PSA: 81.42000
- LogP: 1.44380
tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22915575-1g |
tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate |
1052723-27-9 | 95% | 1g |
$871.0 | 2023-09-15 | |
| Enamine | EN300-22915575-5g |
tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate |
1052723-27-9 | 95% | 5g |
$2525.0 | 2023-09-15 | |
| Enamine | EN300-22915575-10g |
tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate |
1052723-27-9 | 95% | 10g |
$3746.0 | 2023-09-15 | |
| Enamine | EN300-22915575-0.05g |
tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate |
1052723-27-9 | 95% | 0.05g |
$202.0 | 2024-06-20 | |
| Enamine | EN300-22915575-0.1g |
tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate |
1052723-27-9 | 95% | 0.1g |
$301.0 | 2024-06-20 | |
| Enamine | EN300-22915575-0.25g |
tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate |
1052723-27-9 | 95% | 0.25g |
$431.0 | 2024-06-20 | |
| Enamine | EN300-22915575-0.5g |
tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate |
1052723-27-9 | 95% | 0.5g |
$679.0 | 2024-06-20 | |
| Enamine | EN300-22915575-1.0g |
tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate |
1052723-27-9 | 95% | 1.0g |
$871.0 | 2024-06-20 | |
| Enamine | EN300-22915575-2.5g |
tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate |
1052723-27-9 | 95% | 2.5g |
$1707.0 | 2024-06-20 | |
| Enamine | EN300-22915575-5.0g |
tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate |
1052723-27-9 | 95% | 5.0g |
$2525.0 | 2024-06-20 |
tert-butyl 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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